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Compound of Interest

Compound Name: Ethyl 4-phenylbutanoate

Cat. No.: B042043

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
ethyl 4-phenylbutanoate (CAS No. 10031-93-3). The information is presented to support
research, development, and quality control activities where this compound is utilized. All
guantitative data is summarized for clarity, and detailed experimental methodologies are
provided for key physical property determinations.

Core Physical and Chemical Properties

Ethyl 4-phenylbutanoate, also known as ethyl benzenebutanoate, is a fatty acid ester. It
presents as a colorless, slightly oily liquid with a characteristic fruity and floral aroma.[1] This
compound is very hydrophobic and practically insoluble in water.[2]

Quantitative Data Summary

The following table summarizes the key physical properties of ethyl 4-phenylbutanoate
compiled from various sources.
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Property Value Source(s)
Molecular Formula C12H1602 [11[3]
Molecular Weight 192.25 g/mol [1][3]
- ) 275.00 to 276.00 °C at 760.00
Boiling Point [11[3]
mm Hg100 °C at 1 mmHg
Density 1.002 g/cm30.986-0.992 g/cm3 [1114]

Refractive Index

1.4941.489-1.495

[1]14]

Solubility

Insoluble in water; Soluble in

oils and ethanol.

[1]

LogP (Predicted)

3.26

[2][5]

Appearance

Colorless slightly oily liquid.[1]
Colorless Oil.

[1]

Odor

Fruity, floral aroma.[1] Sweet,

fruity, plum-like odor.[3]

[1](3]

Experimental Protocols

The following sections detail the generalized experimental methodologies for determining the

key physical properties of a liquid organic compound such as ethyl 4-phenylbutanoate.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a compound like ethyl 4-phenylbutanoate, which has a relatively high boiling

point at atmospheric pressure, distillation under reduced pressure is a common method for its

determination.

Methodology: Simple Distillation

o Apparatus Setup: A simple distillation apparatus is assembled, consisting of a round-bottom

flask, a distillation head with a thermometer, a condenser, and a receiving flask.
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o Sample Preparation: A sample of ethyl 4-phenylbutanoate is placed in the round-bottom
flask along with a few boiling chips to ensure smooth boiling.

e Heating: The flask is gently heated using a heating mantle.

o Temperature Measurement: The temperature is monitored using a thermometer with the bulb
placed just below the side arm of the distillation head to accurately measure the temperature
of the vapor that is in equilibrium with the liquid.

o Data Recording: The temperature at which the liquid actively boils and a steady stream of
distillate is collected is recorded as the boiling point. For distillation under reduced pressure,
a vacuum pump is connected to the apparatus, and the pressure is recorded along with the
boiling temperature.

Measurement of Density

The density of a liquid is its mass per unit volume. The pycnometer method is a precise
technique for determining the density of liquids.

Methodology: Pycnometer Method

o Apparatus: A pycnometer, which is a glass flask with a close-fitting ground glass stopper with
a capillary tube through it, is used.

o Calibration: The pycnometer is first cleaned, dried, and weighed empty. It is then filled with a
reference liquid of known density (e.g., deionized water) at a specific temperature, and
weighed again. The volume of the pycnometer is calculated from the mass and density of the
reference liquid.

o Sample Measurement: The pycnometer is emptied, dried, and then filled with ethyl 4-
phenylbutanoate at the same temperature.

e Weighing: The filled pycnometer is weighed.

o Calculation: The density of the ethyl 4-phenylbutanoate is calculated by dividing the mass
of the sample by the calibrated volume of the pycnometer.
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Measurement of Refractive Index

The refractive index of a substance is a dimensionless number that describes how fast light
travels through that material. It is a characteristic property of a substance and is sensitive to
temperature and the wavelength of light used. An Abbe refractometer is commonly used for this
measurement.

Methodology: Abbe Refractometer

 Instrument Calibration: The refractometer is calibrated using a standard liquid with a known
refractive index (e.g., distilled water).

o Sample Application: A few drops of ethyl 4-phenylbutanoate are placed on the prism
surface of the refractometer.

o Measurement: The prism is closed, and the light source is adjusted. The user looks through
the eyepiece and adjusts the controls until the dividing line between the light and dark fields
is sharp and centered on the crosshairs.

e Reading: The refractive index is read directly from the instrument's scale. The temperature at
which the measurement is made is also recorded, as the refractive index is temperature-

dependent.

Determination of Solubility

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to
dissolve in a solid, liquid, or gaseous solvent to form a homogeneous solution.

Methodology: Qualitative Solubility Test

o Sample Preparation: A small, measured amount of ethyl 4-phenylbutanoate (e.g., 0.1 mL)
is placed in a test tube.

» Solvent Addition: A measured volume of the solvent to be tested (e.g., 3 mL of water) is
added to the test tube.

o Observation: The mixture is agitated, and the solubility is observed. A compound is
considered soluble if it forms a homogeneous solution with the solvent. If it is insoluble, it will
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form a separate layer or a cloudy suspension.

¢ Systematic Testing: This process is repeated with a range of solvents of varying polarities,
such as ethanol, and other organic solvents, to build a solubility profile for the compound.

Experimental Workflow

The following diagram illustrates a logical workflow for the physical characterization of a liquid
organic compound like ethyl 4-phenylbutanoate.
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Workflow for Physical Property Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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